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Compound of Interest

Compound Name: 1-(3,5-dinitrophenyl)ethanone

Cat. No.: B081857 Get Quote

This technical guide provides an in-depth overview of the physical appearance and melting

point of 1-(3,5-dinitrophenyl)ethanone, a chemical compound of interest to researchers,

scientists, and professionals in drug development. This document outlines its key physical

characteristics and details the experimental protocols for their determination.

Physical and Chemical Properties
1-(3,5-dinitrophenyl)ethanone is an organic compound with the chemical formula C₈H₆N₂O₅.

While specific data on its color is not readily available, related nitro-substituted aromatic

ketones are often crystalline solids with a color ranging from white to yellow or beige. For

instance, 1-(3-Nitrophenyl)ethanone is described as a light beige powder[1]. The physical state

of 1-(3,5-dinitrophenyl)ethanone at standard conditions is solid.

Quantitative Data Summary
The known quantitative physical and chemical properties of 1-(3,5-dinitrophenyl)ethanone
are summarized in the table below for easy reference and comparison.
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Property Value Units

Melting Point 81-85[2] °C

Boiling Point 267.3[2] °C at 760 mmHg

Density 1.452[2] g/cm³

Flash Point 114.5[2] °C

Refractive Index 1.598[2]

Vapor Pressure 0.00821[2] mmHg at 25°C

Molecular Weight 210.144 g/mol

Experimental Protocols
Accurate determination of the physical properties of a compound is crucial for its identification

and purity assessment. The following sections detail the standard methodologies for

determining the physical appearance and melting point of 1-(3,5-dinitrophenyl)ethanone.

Determination of Physical Appearance
The physical appearance of a chemical compound is determined through careful visual

observation. This qualitative assessment is a fundamental first step in the characterization of a

substance.

Methodology:

Sample Preparation: A small, representative sample of the compound is placed on a clean,

dry watch glass or in a clear sample vial.

Visual Inspection: The sample is observed under good lighting conditions. The following

characteristics are noted:

Physical State: Whether the substance is a solid, liquid, or gas at ambient temperature.

For solids, the form, such as crystalline, powder, or amorphous, is recorded.
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Color: The color of the compound is carefully described. It is important to note if the

compound is colorless, white, or has a specific hue.

Odor: If it is safe to do so, the odor of the compound can be noted by carefully wafting the

vapors toward the nose.

Documentation: All observations are recorded in a laboratory notebook.

Determination of Melting Point
The melting point of a compound is a key physical property that provides information about its

identity and purity. A pure crystalline solid will have a sharp melting point, typically within a 1-

2°C range, while impurities will lead to a depression and broadening of the melting range. The

capillary method is a standard technique for melting point determination[3][4].

Methodology:

Sample Preparation: The crystalline sample of 1-(3,5-dinitrophenyl)ethanone must be

completely dry and in the form of a fine powder. If necessary, a small amount of the sample

is crushed into a fine powder using a mortar and pestle.

Capillary Tube Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube, open at one end, to a height of about 3 mm. The sample should be tightly

packed by tapping the sealed end of the tube on a hard surface.

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, which

typically consists of a heated block and a thermometer or a digital temperature sensor. The

capillary tube should be positioned close to the temperature sensor to ensure accurate

measurement.

Heating and Observation:

An initial rapid heating can be performed to determine an approximate melting point[5].

For an accurate measurement, a second sample is heated to a temperature about 10-

15°C below the approximate melting point. The heating rate is then slowed to about 1-2°C

per minute.
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The sample is observed carefully through the magnifying eyepiece of the apparatus.

Recording the Melting Range:

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire solid sample has turned into a clear liquid is recorded

as the final melting point.

The melting point is reported as a range from the initial to the final temperature.

Visualizations
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical compound like 1-(3,5-dinitrophenyl)ethanone.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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